Cas no 85911-58-6 (Phenol, 4-chloro-2-[[4-(1,1-dimethylethyl)phenyl]methyl]-6-methyl-)

• Product Name: Phenol, 4-chloro-2-[[4-(1,1-dimethylethyl)phenyl]methyl]-6-methyl-
• CAS No: 85911-58-6
• MF: C₁₈H₂₁ClO
• MW: 288.811744451523
• CID: 662941
• PubChem ID: 71414064
• Update Time: 2025-04-19

Phenol, 4-chloro-2-[[4-(1,1-dimethylethyl)phenyl]methyl]-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-2-[[4-(1,1-dimethylethyl)phenyl]methyl]-6-methyl-
• 2-[(4-tert-butylphenyl)methyl]-4-chloro-6-methylphenol
• MKHPAGVTNYIMGR-UHFFFAOYSA-N
• DTXSID60833558
• 4-chloro-2-methyl-6-(4'-tert. butylbenzyl)-phenol
• 85911-58-6

• Inchi： 1S/C18H21ClO/c1-12-9-16(19)11-14(17(12)20)10-13-5-7-15(8-6-13)18(2,3)4/h5-9,11,20H,10H2,1-4H3
• InChI Key： MKHPAGVTNYIMGR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=C(C=1)CC1C=CC(=CC=1)C(C)(C)C)O

Computed Properties

• Exact Mass: 288.1280930g/mol
• Monoisotopic Mass: 288.1280930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 20.2Ų